Cas no 1806860-57-0 (3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethyl)pyridine
• CAS No: 1806860-57-0
• MF: C₉H₈F₅NO
• MW: 241.157939910889
• CID: 4803944
• Update Time: 2025-10-31

3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H8F5NO/c1-4-7(8(10)11)5(16-2)3-6(15-4)9(12,13)14/h3,8H,1-2H3
• InChI Key： FSIJPPYWNQKSMY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(F)(F)F)N=C1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethyl)pyridine

Introduction to 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethyl)pyridine (CAS No. 1806860-57-0)

3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethyl)pyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. With the CAS number 1806860-57-0, this compound represents a class of pyridine derivatives that are increasingly being explored for their therapeutic and industrial applications. The presence of multiple fluorinated substituents, including difluoromethyl and trifluoromethyl groups, as well as the methoxy and methyl functionalities, endows the molecule with distinct electronic and steric characteristics that make it a promising candidate for further investigation.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. The pyridine ring itself is a heterocyclic aromatic system that can interact with biological targets in various ways, making it a versatile platform for drug discovery. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, while the trifluoromethyl group often contributes to lipophilicity and resistance to enzymatic degradation. These features are particularly valuable in the development of small-molecule drugs where optimizing pharmacokinetic properties is crucial.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the design of novel therapeutics. For instance, studies have demonstrated that compounds containing difluoromethyl or trifluoromethyl groups can exhibit improved pharmacological profiles compared to their non-fluorinated counterparts. This has led to increased interest in synthesizing and evaluating new derivatives of pyridine with similar modifications. The compound 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethyl)pyridine is one such derivative that has been subjected to rigorous chemical and biological analysis to assess its potential applications.

In terms of synthesis, this compound can be prepared through multi-step organic reactions that involve the introduction of fluorinated groups at specific positions on the pyridine ring. The use of advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, allows for precise control over the molecular structure. This level of synthetic control is essential for producing high-purity compounds that are suitable for further characterization and testing.

The biological activity of 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethyl)pyridine has been the focus of several recent studies. Researchers have been particularly interested in its potential as an intermediate in the synthesis of bioactive molecules with therapeutic effects. Preliminary investigations suggest that this compound may exhibit properties relevant to areas such as anti-inflammatory, antiviral, or anticancer applications. While these findings are still in the early stages, they underscore the importance of exploring novel fluorinated pyridines as starting points for drug development.

One notable aspect of this compound's biological evaluation is its interaction with enzymes and receptors. The fluorinated substituents can influence how the molecule binds to target proteins, potentially leading to enhanced efficacy or selectivity. For example, studies have shown that fluorinated compounds can modulate enzyme activity by affecting hydrogen bonding patterns or hydrophobic interactions. Understanding these interactions at a molecular level is crucial for optimizing drug candidates and minimizing side effects.

The agrochemical industry has also shown interest in fluorinated pyridines due to their potential as intermediates in pesticide formulations. Compounds with similar structural features have been reported to exhibit herbicidal or insecticidal properties, making them valuable for crop protection strategies. The unique combination of functional groups in 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethyl)pyridine suggests that it may serve as a versatile building block for developing new agrochemical products.

From a chemical perspective, the compound's stability under various conditions is another area of interest. Fluorinated molecules often exhibit enhanced resistance to degradation compared to their non-fluorinated analogs, which can be advantageous in both pharmaceutical formulations and industrial applications. Researchers are investigating how the presence of multiple fluorine atoms affects the overall stability and reactivity of the molecule, providing insights into its potential uses.

Future research directions for 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethyl)pyridine may include exploring its role in more complex synthetic pathways or evaluating its efficacy in preclinical models. Collaborative efforts between chemists and biologists will be essential for translating laboratory findings into practical applications. As our understanding of fluorinated compounds continues to grow, so too will the opportunities for developing innovative solutions in medicine and agriculture.

In conclusion, 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethyl)pyridine (CAS No. 1806860-57-0) represents a promising compound with diverse potential applications across multiple industries. Its unique structural features make it an attractive candidate for further investigation, particularly in the areas of drug discovery and agrochemical development. As research progresses, this molecule is likely to play an important role in advancing our capabilities in creating novel bioactive substances.